Cas no 145345-85-3 (1,4-Benzenediol,2,3,5,6-tetrakis(methylthio)-)

1,4-Benzenediol,2,3,5,6-tetrakis(methylthio)- structure
145345-85-3 structure
Product Name:1,4-Benzenediol,2,3,5,6-tetrakis(methylthio)-
CAS No:145345-85-3
MF:C10H14O2S4
MW:294.476957798004
CID:194811
PubChem ID:126861
Update Time:2025-04-19

1,4-Benzenediol,2,3,5,6-tetrakis(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2,3,5,6-tetrakis(methylthio)-
    • 2,3,5,6-tetrakis(methylsulfanyl)benzene-1,4-diol
    • DTXSID10162986
    • SCHEMBL9518251
    • 1,4-Benzenediol, 2,3,5,6-tetrakis(methylthio)-
    • T1801 C
    • 145345-85-3
    • T 1801 C
    • Inchi: 1S/C10H14O2S4/c1-13-7-5(11)9(15-3)10(16-4)6(12)8(7)14-2/h11-12H,1-4H3
    • InChI Key: BASODVLZLGMBAO-UHFFFAOYSA-N
    • SMILES: S(C)C1C(=C(C(=C(C=1SC)O)SC)SC)O

Computed Properties

  • Exact Mass: 293.98782
  • Monoisotopic Mass: 293.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 335.5°Cat760mmHg
  • Flash Point: 163.3°C
  • Refractive Index: 1.713
  • PSA: 40.46

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